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Compound of Interest

Compound Name: Amino-PEG16-alcohol

Cat. No.: B15551117

Disclaimer: This document provides a comprehensive overview of the safety and handling
considerations for Amino-PEG16-alcohol based on available data for structurally related
compounds and general principles of chemical safety. A specific Safety Data Sheet (SDS) for
Amino-PEG16-alcohol (CAS No. 2933173-97-6) is not publicly available. Therefore, users are
strongly advised to obtain a substance-specific SDS from their supplier and to consult with their
institution's environmental health and safety (EHS) office before handling this chemical. This
guide is intended for an audience of researchers, scientists, and drug development
professionals.

Introduction

Amino-PEG16-alcohol is a heterobifunctional polyethylene glycol (PEG) linker. It possesses a
terminal primary amine group and a terminal hydroxyl group, separated by a 16-unit PEG
chain. This structure makes it a versatile tool in bioconjugation, drug delivery, and materials
science.[1][2] The amino group allows for conjugation to molecules or surfaces with activated
carboxylic acids (e.g., NHS esters), while the hydroxyl group can be further functionalized if
desired. The PEG backbone enhances the solubility, stability, and biocompatibility of the
conjugated molecule, often reducing its immunogenicity.[2][3] Given its reactive nature and use
in sensitive applications, a thorough understanding of its safe handling is paramount.

Physical and Chemical Properties

The following table summarizes the known and predicted physical and chemical properties of
Amino-PEG16-alcohol.
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Property Value Source

CAS Number 2933173-97-6 [4]

Molecular Formula C32H67NO1s6 [4]

Molecular Weight 721.88 g/mol [4]
Not specified (likely a viscous )

Appearance o ) General PEG properties[3]
liquid or waxy solid)

Purity > 96% [4]

Boiling Point (Predicted)

710.14 + 55.00 °C (at 760 Torr)

[5]

Density (Predicted) 1.105 + 0.06 g/cms3 (at 25 °C) [5]
pKa (Predicted) 14.36 £ 0.10 [5]

N Soluble in water and many )
Solubility General PEG properties[6]

organic solvents.

Hazard Identification and Safe Handling

While specific GHS classifications for Amino-PEG16-alcohol are not available, the hazards

can be inferred from its functional groups: the primary amine and the alcohol, which are

characteristic of amino alcohols. Short-chain amino alcohols can be corrosive and cause

severe skin and eye damage.[7] It is prudent to handle Amino-PEG16-alcohol with the

precautions required for corrosive organic compounds.

Potential Hazards (Inferred)
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Hazard Class Description

Precautionary Statements
(Examples)

Based on similar amino
) ) o alcohols, may cause skin
Skin Corrosion/Irritation o
irritation or severe burns upon

contact.

P264, P280, P302+P352,
P332+P313

May cause serious eye
Serious Eye Damage/Irritation irritation or permanent
damage.

P280, P305+P351+P338,
P310

May be harmful if swallowed,
Acute Toxicity (Oral) based on data for similar short-

chain PEG amines.[8]

P264, P270, P301+P312

_ e Vapors or aerosols may cause
Respiratory Irritation i L
respiratory tract irritation.

P261, P271, P304+P340

Safe Handling Workflow

Proper handling in a laboratory setting is crucial to minimize exposure risk. This involves a

systematic approach from preparation to disposal.
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Diagram 1: Safe Handling Workflow for Amino-PEG16-alcohol
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Diagram 1: Safe Handling Workflow
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Engineering Controls and Personal Protective
Equipment (PPE)

o Engineering Controls: Always handle Amino-PEG16-alcohol inside a certified chemical
fume hood to prevent inhalation of vapors or aerosols.[9] An emergency eyewash station and
safety shower must be readily accessible.[10][11]

» Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in situations with a higher risk of splashing.[12][13]

o Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Inspect
gloves for any signs of degradation or puncture before use.[7]

o Skin and Body Protection: A lab coat is required. For larger quantities or when there is a
significant risk of splashing, a chemical-resistant apron and boots should be used.[10][11]

o Respiratory Protection: If working outside a fume hood (not recommended) or during a
large spill, a respirator with an organic vapor cartridge may be necessary. A written
respiratory protection program must be in place.[12]

Storage

Store containers in a cool, dry, and well-ventilated area, away from incompatible materials such
as strong oxidizing agents and acids.[9] Keep containers tightly sealed to prevent moisture
contamination and leakage. Store below eye level to minimize the risk of dropping.[12]

Emergency Procedures
First-Aid Measures

Immediate action is critical in case of exposure.
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Diagram 2: First-Aid Response Workflow
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Diagram 2: First-Aid Response Workflow

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open to ensure complete irrigation. Seek immediate medical attention.
[14][15]

Skin Contact: Remove all contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes.[16] Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing has stopped or is difficult, provide
artificial respiration or oxygen. Seek immediate medical attention.[17]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and give
them a glass of water to drink. Never give anything by mouth to an unconscious person.
Seek immediate medical attention.[15]
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Spill Cleanup

For minor spills (less than 1 gallon) in a laboratory setting:

Restrict access to the spill area.[18]
e Ensure you are wearing appropriate PPE, including respiratory protection if necessary.

o Cover the spill with an inert absorbent material, such as vermiculite, dry sand, or a
commercial spill kit absorbent.[7]

o Working from the outside in, carefully collect the absorbed material into a labeled hazardous
waste container.

o Decontaminate the spill area with a suitable cleaning agent, followed by water.[19]

» Dispose of all contaminated materials (absorbent, PPE) as hazardous waste.

Toxicological Information (Inferred)

The toxicological profile is inferred from the properties of its constituent parts: the amino alcohol
functional group and the high-molecular-weight PEG chain.
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Component Toxicological Profile References

The primary amine group
imparts a basic and
nucleophilic character. Short-
Amino Alcohol Functionality chain amino alcohols are [7]
known to be corrosive to skin
and eyes and can cause

irritation to the respiratory tract.

High-molecular-weight PEGs
generally exhibit low systemic
toxicity and are considered
biocompatible.[20][21]
However, repeated
administration of high doses of
high-molecular-weight PEGs

has been associated with
Polyethylene Glycol (PEG)

cellular vacuolation in certain [20][21][22]
Backbone

tissues, though typically
without an inflammatory
response.[20] PEGs are
primarily cleared by the renal
and biliary routes, with
clearance rates decreasing as
molecular weight increases.
[22]

Representative Experimental Protocol: Protein
Conjugation

Amino-PEG16-alcohol is frequently used to PEGylate proteins through their surface lysine
residues. The following is a general protocol for conjugating it to a protein that has been pre-
activated with an N-hydroxysuccinimide (NHS) ester.
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Diagram 3: Protein PEGylation Workflow
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Diagram 3: Protein PEGylation Workflow
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Materials

o NHS-activated protein

Amino-PEG16-alcohol

Amine-free reaction buffer (e.g., 20mM Sodium Phosphate, 150mM NaCl, pH 7.4)[23]

Quenching buffer (e.g., 1M Tris-HCI, pH 8.0)

Purification system (e.g., Size Exclusion Chromatography - SEC)

Methodology

» Protein Preparation: Dissolve the NHS-activated protein in the reaction buffer to a final
concentration of 1-10 mg/mL.

o PEG Reagent Preparation: Immediately before use, dissolve Amino-PEG16-alcohol in the
reaction buffer (or a small amount of a water-miscible solvent like DMSO) to create a stock
solution.

o Conjugation: Add a 5 to 20-fold molar excess of the Amino-PEG16-alcohol solution to the
stirring protein solution.[24] The optimal ratio should be determined empirically.

 Incubation: Allow the reaction to proceed for 1-2 hours at room temperature, or overnight at
4°C, with gentle stirring. Monitor the reaction progress if possible (e.g., via HPLC).[24]

e Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 20-
50mM. This will consume any unreacted NHS esters. Incubate for 15-30 minutes.

 Purification: Remove excess PEG reagent and quenching buffer by purifying the reaction
mixture using Size Exclusion Chromatography (SEC), Tangential Flow Filtration (TFF), or
dialysis.

¢ Analysis: Analyze the purified conjugate using SDS-PAGE (which will show a shift in
molecular weight), HPLC, and/or mass spectrometry to determine the degree of PEGylation
and purity.
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Conclusion

Amino-PEG16-alcohol is a valuable chemical tool for researchers in drug development and
biotechnology. While it offers significant advantages in modifying biological molecules, its
reactive amine functionality necessitates careful handling. Due to the lack of a specific, publicly
available Safety Data Sheet, all safety and handling procedures should be based on a
conservative assessment of the risks associated with corrosive amino alcohols. Adherence to
standard laboratory safety protocols, including the consistent use of appropriate engineering
controls and personal protective equipment, is essential for its safe use. Always procure a
substance-specific SDS from the supplier before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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